Cas no 827603-61-2 (1H-1,2,3-Triazole-4,5-dimethanol, 1-(bromomethyl)-)

• Product name: 1H-1,2,3-Triazole-4,5-dimethanol, 1-(bromomethyl)-
• CAS No: 827603-61-2
• MF: C₅H₈N₃O₂Br
• MW: 222.03992
• CID: 683271
• PubChem ID: 71417305

1H-1,2,3-Triazole-4,5-dimethanol, 1-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dimethanol, 1-(bromomethyl)-
• [1-(bromomethyl)-5-(hydroxymethyl)triazol-4-yl]methanol
• DTXSID80836647
• [1-(Bromomethyl)-1H-1,2,3-triazole-4,5-diyl]dimethanol
• 827603-61-2

• Inchi： InChI=1S/C5H8BrN3O2/c6-3-9-5(2-11)4(1-10)7-8-9/h10-11H,1-3H2
• InChI Key： ARFGTNJSHQIWJP-UHFFFAOYSA-N
• SMILES： C(C1=C(N(N=N1)CBr)CO)O

Computed Properties

• Exact Mass: 220.97999g/mol
• Monoisotopic Mass: 220.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.2Ų